
Application Notes and Protocols for Preparing
Stable Procaine and Procainamide Stock

Solutions

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: Procamine

CAS No.: 51943-80-7

Cat. No.: B1212584

Get Quote

A Note on "Procamine": The term "Procamine" does not correspond to a well-documented

chemical entity in major chemical databases. It is likely a typographical error for either Procaine

or Procainamide, two distinct but related pharmaceutical compounds. This document provides

detailed information and protocols for both Procaine Hydrochloride and Procainamide

Hydrochloride to ensure the user's needs are met.

Part 1: Procaine Hydrochloride
Procaine hydrochloride is a local anesthetic drug of the ester type. It functions by blocking

voltage-gated sodium channels, thereby inhibiting the propagation of nerve impulses.[1][2][3][4]

[5][6][7]

Chemical and Physical Properties
A summary of the key chemical and physical properties of Procaine Hydrochloride is presented

below for easy reference.
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Property Value

Molecular Formula C₁₃H₂₁ClN₂O₂

Molecular Weight 272.77 g/mol

Appearance White crystalline powder

Melting Point 155-158 °C

Solubility

Very soluble in water; Soluble in ethanol;

Practically insoluble in diethyl ether.[8] One

gram dissolves in 1 ml of water.[2]

pKa 8.9

pH of 1 in 20 solution 5.0 - 6.0[8]

Stability and Storage of Stock Solutions
Aqueous solutions of procaine hydrochloride are most stable at a pH range of 3 to 4.[9] The

stability of procaine hydrochloride solutions is influenced by pH, temperature, and the presence

of other substances. It is recommended to add procaine hydrochloride to buffered solutions at

the time of dispensing to minimize loss of potency.[10] Studies have shown that procaine

hydrochloride in a concentrate solution is chemically stable for at least 168 days at both 22°C

and 4°C when packaged in glass vials and protected from light.[9][11] However, in some

formulations, degradation can occur more rapidly at room temperature.[10]

Experimental Protocols
Materials:

Procaine Hydrochloride powder (CAS 51-05-8)

Sterile, deionized or distilled water

Sterile conical tubes or vials

Analytical balance
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Spatula

Vortex mixer

0.22 µm sterile syringe filter

Procedure:

Weighing: Accurately weigh 272.77 mg of Procaine Hydrochloride powder and transfer it to a

sterile conical tube.

Dissolution: Add a small volume of sterile water (e.g., 5 mL) to the tube.

Mixing: Vortex the solution until the powder is completely dissolved. Procaine hydrochloride

is very soluble in water, so this should occur readily.[8]

Volume Adjustment: Add sterile water to bring the final volume to 10 mL.

Sterilization: Sterilize the stock solution by passing it through a 0.22 µm syringe filter into a

sterile container.

Aliquoting: To avoid repeated freeze-thaw cycles, aliquot the stock solution into single-use

volumes.

Storage: Store the aliquots at -20°C for long-term storage. For short-term use, solutions can

be stored at 2-8°C for up to 11 days.[10]

Mechanism of Action: Sodium Channel Blockade
Procaine acts by blocking voltage-gated sodium channels in the neuronal cell membrane.[2][3]

[6][7] This prevents the influx of sodium ions that is necessary for the depolarization of the

nerve membrane and the subsequent propagation of an action potential. The result is a

reversible blockade of nerve conduction and a loss of sensation in the area supplied by the

nerve.
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Mechanism of action of Procaine.

Part 2: Procainamide Hydrochloride
Procainamide is a Class IA antiarrhythmic agent used to treat cardiac arrhythmias.[12] It works

by blocking sodium channels in cardiomyocytes.[12][13][14] Additionally, it has been shown to

be an inhibitor of DNA methyltransferase 1 (DNMT1).[15]

Chemical and Physical Properties
The following table summarizes the key properties of Procainamide Hydrochloride.
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Property Value

Molecular Formula C₁₃H₂₂ClN₃O

Molecular Weight 271.79 g/mol

Appearance White to light yellow crystalline powder

Melting Point 165-169 °C

Solubility

Very soluble in water; Freely soluble in methanol

and ethanol; Slightly soluble in chloroform;

Practically insoluble in diethyl ether.[16] Soluble

in water to 100 mM.

pKa 9.23

pH of 10% solution 5.0 - 6.5[16]

Stability and Storage of Stock Solutions
Procainamide hydrochloride solutions can be stable for extended periods. For instance, a 100

mg/mL solution repackaged in clear glass vials was stable for 193 days at both 23°C and 5°C.

[17][18] When diluted to 3 mg/mL in normal saline and stored in PVC bags, it was also stable

for 193 days under the same conditions.[17][18] The manufacturer reports stability for 24 hours

at room temperature or 7 days when refrigerated for dilutions of 2 to 4 mg/mL in 5% dextrose in

water (D5W) or normal saline (NS).[17]

Experimental Protocols
Materials:

Procainamide Hydrochloride powder (CAS 614-39-1)

Sterile, deionized or distilled water

Sterile conical tubes or vials

Analytical balance
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Spatula

Vortex mixer

0.22 µm sterile syringe filter

Procedure:

Weighing: Accurately weigh 271.79 mg of Procainamide Hydrochloride powder and transfer it

to a sterile conical tube.

Dissolution: Add a small volume of sterile water (e.g., 5 mL) to the tube.

Mixing: Vortex the solution until the powder is completely dissolved. Procainamide

hydrochloride is very soluble in water.[16]

Volume Adjustment: Add sterile water to bring the final volume to 10 mL.

Sterilization: Sterilize the stock solution by passing it through a 0.22 µm syringe filter into a

sterile container.

Aliquoting: Dispense the stock solution into single-use aliquots to prevent contamination and

degradation from repeated freeze-thaw cycles.

Storage: Store the aliquots at -20°C for long-term storage (up to several months). For shorter

periods, solutions can be stored at 2-8°C.

Mechanism of Action: Dual Inhibition
Procainamide's primary antiarrhythmic effect is due to the blockade of voltage-gated sodium

channels in cardiomyocytes, which slows the conduction velocity and increases the refractory

period.[12][13][14] It also inhibits the IKr rectifier K+ current.[13] Furthermore, procainamide

acts as a non-nucleoside inhibitor of DNA methyltransferase 1 (DNMT1), leading to the

demethylation and re-expression of silenced genes.[15]
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Dual mechanisms of action of Procainamide.

General Experimental Workflow: Cell-Based Assay
The following diagram illustrates a general workflow for utilizing a prepared stock solution of

Procaine or Procainamide in a typical cell-based assay.
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General workflow for a cell-based assay.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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at: [https://www.benchchem.com/product/b1212584/docs#application-notes-and-protocols-
for-preparing-stable-procaine-and-procainamide-stock-solutions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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